Cas no 2135339-51-2 (Methyl alpha-(boc-amino)pyridine-4-acetate)

• Product Name: Methyl alpha-(boc-amino)pyridine-4-acetate
• CAS No: 2135339-51-2
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5524043
• PubChem ID: 59915482
• Update Time: 2025-11-01

Methyl alpha-(boc-amino)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-pyridin-4-ylacetate
• AC2369
• AKOS037649659
• MFCD31536648
• 2135339-51-2
• CS-12900
• Methylalpha-(Boc-amino)pyridine-4-acetate
• SY058538
• Methyl alpha-(Boc-amino)pyridine-4-acetate
• Methyl 2-((tert-butoxycarbonyl)amino)-2-(pyridin-4-yl)acetate
• Methyl alpha-(boc-amino)pyridine-4-acetate

• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(17)15-10(11(16)18-4)9-5-7-14-8-6-9/h5-8,10H,1-4H3,(H,15,17)
• InChI Key： OKTJRVKDEASJKX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OC)C1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.5Ų

Additional information on Methyl alpha-(boc-amino)pyridine-4-acetate

Recent Advances in the Application of Methyl alpha-(boc-amino)pyridine-4-acetate (CAS: 2135339-51-2) in Chemical Biology and Pharmaceutical Research

Methyl alpha-(boc-amino)pyridine-4-acetate (CAS: 2135339-51-2) has emerged as a pivotal intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its utility in the development of novel kinase inhibitors and PROTACs (Proteolysis Targeting Chimeras), owing to its unique pyridine scaffold and Boc-protected amino group that facilitate diverse chemical modifications. This compound's role in medicinal chemistry is underscored by its incorporation into drug candidates targeting cancer and inflammatory diseases, where its structural features enable precise modulation of target binding and pharmacokinetic properties.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for irreversible EGFR inhibitors, achieving selective covalent binding to Cys797 while maintaining low off-target reactivity. The researchers utilized Methyl alpha-(boc-amino)pyridine-4-acetate to introduce a Michael acceptor moiety, resulting in compounds with IC50 values below 10 nM against T790M-mutant EGFR. This work exemplifies the molecule's versatility in addressing drug resistance challenges in oncology.

In the realm of targeted protein degradation, a Nature Chemical Biology report detailed its incorporation into heterobifunctional degraders targeting BRD4. The pyridine core served as an optimal linker region, balancing proteasome recruitment and target engagement. Notably, derivatives containing this scaffold exhibited improved cellular permeability compared to traditional PEG-based linkers, with DC50 values in the low micromolar range across multiple cancer cell lines.

Analytical chemistry advancements have also leveraged this compound, as evidenced by its use as a derivatization agent for LC-MS analysis of endogenous metabolites. The Boc group provides stability during sample preparation, while the methyl ester enhances ionization efficiency. A recent Analytical Chemistry paper reported a 30% increase in detection sensitivity for amine-containing metabolites when using Methyl alpha-(boc-amino)pyridine-4-acetate as a tagging reagent compared to conventional dansyl chloride methods.

Ongoing research explores its potential in radiopharmaceuticals, where the pyridine nitrogen enables stable chelation of diagnostic isotopes like 68Ga. Preliminary PET imaging studies in murine models show promising tumor-to-background ratios for PSMA-targeting agents incorporating this scaffold. The compound's synthetic accessibility (typically 3-step synthesis from commercially available starting materials) makes it particularly attractive for tracer development.

Despite these advances, challenges remain in optimizing the metabolic stability of derivatives, particularly regarding ester hydrolysis. Recent structure-activity relationship studies suggest that subtle modifications to the acetate moiety can significantly impact in vivo half-life without compromising target engagement. These findings position Methyl alpha-(boc-amino)pyridine-4-acetate as a versatile platform for continued innovation in drug discovery and chemical biology.